Cas no 2229668-56-6 (3-2-(4-fluorophenyl)ethenylazetidin-3-ol)

• Product Name: 3-2-(4-fluorophenyl)ethenylazetidin-3-ol
• CAS No: 2229668-56-6
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 5923275
• PubChem ID: 165974937
• Update Time: 2025-06-23

3-2-(4-fluorophenyl)ethenylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-fluorophenyl)ethenylazetidin-3-ol
• EN300-1811627
• 2229668-56-6
• 3-[2-(4-fluorophenyl)ethenyl]azetidin-3-ol

• Inchi： 1S/C11H12FNO/c12-10-3-1-9(2-4-10)5-6-11(14)7-13-8-11/h1-6,13-14H,7-8H2/b6-5+
• InChI Key： QKTOGDAPRVSRPI-AATRIKPKSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C1(CNC1)O

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-2-(4-fluorophenyl)ethenylazetidin-3-ol

Comprehensive Overview of 3-2-(4-fluorophenyl)ethenylazetidin-3-ol (CAS No. 2229668-56-6)

3-2-(4-fluorophenyl)ethenylazetidin-3-ol (CAS No. 2229668-56-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its azetidine ring and fluorophenyl moiety, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its synthetic pathways, biological activity, and molecular interactions, making it a subject of ongoing studies.

The compound’s name, 3-2-(4-fluorophenyl)ethenylazetidin-3-ol, reflects its intricate chemical structure, which includes a fluorinated aromatic ring and an azetidin-3-ol core. These features contribute to its versatility in medicinal chemistry, where fluorinated compounds are prized for their enhanced stability and bioavailability. The CAS No. 2229668-56-6 serves as a unique identifier, ensuring precise referencing in academic and industrial settings.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug development and agrochemicals. Users frequently search for terms like "fluorophenyl derivatives in medicine" or "azetidine-based drug candidates," highlighting the growing interest in this niche. The compound’s potential to act as a building block for more complex molecules further elevates its relevance in synthetic chemistry.

From a synthetic perspective, 3-2-(4-fluorophenyl)ethenylazetidin-3-ol can be synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. These methods are widely discussed in research forums, with queries like "efficient synthesis of azetidine derivatives" trending among chemists. The compound’s stereochemistry and purity are critical factors influencing its applicability, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy for characterization.

Beyond its synthetic utility, 3-2-(4-fluorophenyl)ethenylazetidin-3-ol is investigated for its pharmacological properties. Preliminary studies suggest its potential as a ligand for specific receptors, sparking interest in neurodegenerative and inflammatory diseases. Searches for "azetidine in CNS drug discovery" or "fluorophenyl moieties in therapeutics" underscore the compound’s alignment with current biomedical trends.

Environmental and safety considerations are also paramount. While the compound is not classified as hazardous, researchers emphasize green chemistry principles to minimize waste during synthesis. Queries like "sustainable synthesis of fluorinated compounds" reflect this shift toward eco-friendly practices.

In conclusion, 3-2-(4-fluorophenyl)ethenylazetidin-3-ol (CAS No. 2229668-56-6) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable subject for both academic inquiry and industrial innovation. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and materials science, addressing some of the most pressing challenges in modern science.